Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014116 | 2-Cyanoethyl N,N,N’,N’-Tetraisopropylphosphoramidite | 102691-36-1 | C15H32N3OP |
| VC0014107 | Methyl 1,2,3,4-Tetra-O-acetyl-α-L-idopyranuronate | 108032-41-3 | C15H20O11 |
| VC0014138 | N-Succinimidyl 6-[[4-(Maleimidomethyl)cyclohexyl]carboxamido] Caproate | 125559-00-4 | C22H29N3O7 |
| VC0014108 | p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside | 14948-96-0 | C14H18N2O8 |
| VC0014132 | 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide 2,2,2-trifluoroacetate | 151038-94-7 | C12H16F3N3O5 |
| VC0014095 | S-Ethyl N-[4-Triflurormethyl)phenyl]isothio Urea, Hydrochloride | 163490-78-6 | C10H12ClF3N2S |
| VC0014129 | 11-Maleimidoundecanoic Acid Sulfo-N-Succinimidyl Ester | 211236-68-9 | C19H25N2NaO9S |
| VC0014124 | L-Homoserine Lactone, Hydrochloride | 2185-03-7 | C4H8ClNO2 |
| VC0014115 | 9-(4’-Nitrophenyl)-9H-pyrido[3,4-b]indole | 219959-85-0 | C17H11N3O2 |
| VC0014117 | 9-(4’-Aminophenyl)-9H-pyrido[3,4-b]indole | 219959-86-1 | C17H13N3 |
| VC0014114 | 9-(4’-Hydroxyaminophenyl)-9H-pyrido[3,4-b]indole | 219959-87-2 | C17H13N3O |
| VC0014120 | 6-Chloro-9-methylpurine | 2346-74-9 | C6H5ClN4 |
| VC0014106 | Pyridine, 2-(1-methyl-2-pyrrolidinyl)- | 23950-04-1 | C10H14N2 |
| VC0014103 | Ethyl 11,14-Diepoxyeicosanoate | 355803-78-0 | C22H40O4 |
| VC0014133 | 11-Maleimidoundecanoic Acid Hydrazide | 359436-62-7 | C15H25N3O3 |
| VC0014112 | [2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide | 386229-80-7 | C12H20NO2S2+ |
| VC0014105 | 2-(3,4-Dihydro-2H-pyrrol-5-yl)pyridine | 4593-27-5 | C9H10N2 |
| VC0014109 | 2,4-Dimethoxypyrimidine-5-carbaldehyde | 52606-02-7 | C7H8N2O3 |
| VC0014135 | 11-Maleimidoundecanoic Acid | 57079-01-3 | C15H23NO4 |
| VC0014125 | 3’-Deoxy Uridine | 7057-27-4 | C9H12N2O5 |
| VC0014097 | (R)-(-)-Mephenytoin | 71140-51-7 | C12H14N2O2 |
| VC0014113 | 2,3:5,6-Di-O-isopropylidene-L-gulono-1,4-lactone | 7306-64-1 | C12H18O6 |
| VC0014101 | Diflunisal Phosphate | 84958-45-2 | C13H9F2O6P |
| VC0014096 | Diethylthiocarbamoyl Chloride | 88-11-9 | C5H10ClNS |
| VC0014104 | 2-[2-[2-(Diaminomethylideneamino)ethylsulfanylsulfonyl]ethyl]guanidine | 91784-03-1 | C₆H₁₈Br₂N₆O₂S₂ |